Cas no 1379361-99-5 (5-Bromo-2-iodo-4-methoxy-benzoic acid methyl ester)
1379361-99-5 structure
Product Name:5-Bromo-2-iodo-4-methoxy-benzoic acid methyl ester
CAS No:1379361-99-5
MF:C9H8BrIO3
MW:370.966494560242
CID:6838999
PubChem ID:99769868
Update Time:2025-04-03
5-Bromo-2-iodo-4-methoxy-benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1379361-99-5
- Methyl 5-bromo-2-iodo-4-methoxybenzoate
- 5-Bromo-2-iodo-4-methoxy-benzoic acid methyl ester
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- Inchi: 1S/C9H8BrIO3/c1-13-8-4-7(11)5(3-6(8)10)9(12)14-2/h3-4H,1-2H3
- InChI Key: GGCWQWSRTRVRLD-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=CC=1C(=O)OC)Br)OC
Computed Properties
- Exact Mass: 369.87015Da
- Monoisotopic Mass: 369.87015Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5Ų
5-Bromo-2-iodo-4-methoxy-benzoic acid methyl ester Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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